Cas no 120999-41-9 (Benzenebutanenitrile, a-hydroxy-, (R)-)

• Product Name: Benzenebutanenitrile, a-hydroxy-, (R)-
• CAS No: 120999-41-9
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 1211683
• Update Time: 2024-08-02

Benzenebutanenitrile, a-hydroxy-, (R)- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanenitrile, a-hydroxy-, (R)-
• (R)-(-)-2-hydroxy-4-phenylbutanenitrile
• Benzenebutanenitrile, α-hydroxy-, (αR)-

• Inchi： 1S/C10H11NO/c11-8-10(12)7-6-9-4-2-1-3-5-9/h1-5,10,12H,6-7H2/t10-/m1/s1
• InChI Key： CUJUQPVHWIDESZ-SNVBAGLBSA-N
• SMILES： C1(CC[C@@H](O)C#N)=CC=CC=C1

Computed Properties

• Exact Mass: 161.08413

Experimental Properties

• Density: 1.100±0.06 g/cm3(Predicted)
• Boiling Point: 342.4±30.0 °C(Predicted)
• PSA: 44.02
• pka: 11.18±0.20(Predicted)